Cas no 606091-91-2 (N-(4-Fluorophenyl)-1,2,3-thiadiazole-4-carboxamide)
606091-91-2 structure
Product Name:N-(4-Fluorophenyl)-1,2,3-thiadiazole-4-carboxamide
CAS No:606091-91-2
MF:C9H6FN3OS
MW:223.226843357086
CID:852632
PubChem ID:1454929
Update Time:2024-03-01
N-(4-Fluorophenyl)-1,2,3-thiadiazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Thiadiazole-4-carboxamide,N-(4-fluorophenyl)-(9CI)
- N-(4-Fluorophenyl)-1,2,3-thiadiazole-4-carboxamide
- STL201577
- ST45222015
- N-(4-fluorophenyl)-1,2,3-thiadiazol-4-ylcarboxamide
- 1,2,3-thiadiazole-4-carboxamide,n-(4-fluorophenyl)-
- Z741025348
-
- Inchi: 1S/C9H6FN3OS/c10-6-1-3-7(4-2-6)11-9(14)8-5-15-13-12-8/h1-5H,(H,11,14)
- InChI Key: CNGZIFNTXREYAI-UHFFFAOYSA-N
- SMILES: S1C=C(C(NC2C=CC(=CC=2)F)=O)N=N1
Computed Properties
- Exact Mass: 223.02156116g/mol
- Monoisotopic Mass: 223.02156116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1
- XLogP3: 1.7
N-(4-Fluorophenyl)-1,2,3-thiadiazole-4-carboxamide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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